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Compound of Interest

Compound Name: 3-(3-Methylphenoxy)azetidine

Cat. No.: B1343967

Essential Safety and Handling Guide for 3-(3-
Methylphenoxy)azetidine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-(3-Methylphenoxy)azetidine. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Classification

3-(3-Methylphenoxy)azetidine is classified as a hazardous substance. Based on available
safety data sheets for the compound and its structural analogs, the primary hazards are:

 Skin Irritation (Category 2): Causes skin irritation.[1][2]
o Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[1][2]

o Acute Toxicity (Category 4), Oral (for some analogs): Harmful if swallowed.[3]

The hydrochloride salt of 3-(3-Methylphenoxy)azetidine is also noted to cause skin and eye
irritation.

GHS Hazard Pictogram:
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e GHSO07 (Exclamation Mark)

Signal Word: Warning[1][2]

Hazard Statements:

e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 3-(3-
Methylphenoxy)azetidine. The following table summarizes the required PPE.
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Body Part Required PPE Specification/Standard

Safety glasses with side- )
Ensure protection from

Eyes/Face shields or goggles, and a face
) splashes.[4]
shield.
Chemical-resistant gloves Wear a long-sleeved,
Ski (e.g., nitrile, neoprene), a lab impermeable gown.[5] For
in

coat, and a chemical-resistant gloves, double gloving is

apron. recommended.[6][7]

Use in a well-ventilated area or ]

) o A full-face or half-mask air-
with local exhaust ventilation o ]

o purifying respirator may be
) (fume hood). If ventilation is i ]
Respiratory ) required depending on the
inadequate, a NIOSH- )
] ) concentration and nature of
approved respirator is ,
the airborne substance.[6][7]

necessary.
Bod Long-sleeved shirt and long Should be made of a sturdy
oay .
pants, or coveralls. material.[4]
Closed-toe shoes, with _
) ) Boots should be chemical-
Feet chemical-resistant shoe covers

) . ) . resistant.[6][7]
if there is a risk of spills.

Note: No specific quantitative data on glove breakthrough times for 3-(3-
Methylphenoxy)azetidine was found. Always inspect gloves for any signs of degradation
before and during use and change them frequently.

Emergency Procedures: First Aid

Immediate action is critical in case of accidental exposure.
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If the person is not
Inhalation . . i o
breathing, give artificial respiration. Seek

immediate medical attention.[1][8]

Immediately flush the skin with plenty of soap
i and water for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Seek medical

attention if irritation persists.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[1]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[1]

Operational and Disposal Plans
Safe Handling Protocol

e Preparation:

o Ensure a well-ventilated area, preferably a chemical fume hood, is used for all handling
procedures.[9][10]

o Verify that an eyewash station and safety shower are readily accessible.
o Don all required personal protective equipment (PPE) as detailed in the table above.
e Handling:

o Avoid contact with skin, eyes, and clothing.[1]
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o Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

o Use non-sparking tools and ground/bond containers and receiving equipment if the
substance is flammable.[11]

o Keep the container tightly closed when not in use.[1]

o After Handling:
o Wash hands thoroughly with soap and water after handling and before breaks.[1]

o Remove and wash contaminated clothing before reuse.[12]

Spill Management

o Small Spills:
o Alert others in the area and restrict access.
o Wear appropriate PPE.

o Absorb the spill with an inert, non-combustible material such as vermiculite or dry sand.
[13]

o Collect the absorbed material using non-sparking tools and place it into a labeled, sealed
container for hazardous waste disposal.[13]

o Clean the spill area with a suitable decontaminating agent.
e Large Spills:
o Evacuate the area immediately.

o Alert your institution's Environmental Health and Safety (EHS) department and emergency
services.

o Prevent entry into the affected area.

Disposal Plan
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All waste containing 3-(3-Methylphenoxy)azetidine must be treated as hazardous waste.
» Waste Collection:

o Collect unused product and any contaminated materials (e.g., absorbent pads, disposable
gloves, paper towels) in a dedicated, chemically compatible, and clearly labeled
hazardous waste container.[13]

o The label must include "Hazardous Waste" and the full chemical name: "3-(3-
Methylphenoxy)azetidine".[13]

e Storage:

o Store the sealed hazardous waste container in a designated, cool, and well-ventilated
satellite accumulation area, away from incompatible materials.[13]

e Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal contractor.[1]

o Do not dispose of this chemical down the drain or in regular trash.[13]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 3-(3-Methylphenoxy)azetidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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